Cas no 73758-18-6 (Tris(3,5-dimethylheptan-4-yl) Borate)
73758-18-6 structure
Product Name:Tris(3,5-dimethylheptan-4-yl) Borate
CAS No:73758-18-6
MF:C27H57BO3
MW:440.550689458847
CID:1763118
PubChem ID:52398
Update Time:2025-04-21
Tris(3,5-dimethylheptan-4-yl) Borate Chemical and Physical Properties
Names and Identifiers
-
- tris(3,5-dimethylheptan-4-yl) borate
- Tri(diisobutylcarbinyl) borate
- Tris(3,5-dimethyl-4-heptyl) borate
- BORIC ACID, TRIS(3,5-DIMETHYL-4-HEPTYL) ESTER
- AC1L1CVK
- NSC59765
- NSC-59765
- LS-45051
- Tris[1-(1-methylpropyl)-2-methylbutoxy]borane
- DTXSID10994648
- 73758-18-6
- NSC 59765
- 4-Heptanol,5-dimethyl-, triester with boric acid (H3BO3)
- Boric acid,5-dimethyl-4-heptyl) ester
- SCHEMBL718591
- Tris(3,5-dimethylheptan-4-yl) Borate
-
- Inchi: 1S/C27H57BO3/c1-13-19(7)25(20(8)14-2)29-28(30-26(21(9)15-3)22(10)16-4)31-27(23(11)17-5)24(12)18-6/h19-27H,13-18H2,1-12H3
- InChI Key: DALDOQDZVZPDLY-UHFFFAOYSA-N
- SMILES: O(B(OC(C(C)CC)C(C)CC)OC(C(C)CC)C(C)CC)C(C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 439.44391
- Monoisotopic Mass: 440.44
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 18
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7A^2
Experimental Properties
- Density: 0.849
- Melting Point: 99.5°C
- Boiling Point: 347.3°C at 760 mmHg
- Flash Point: 115.3°C
- Refractive Index: 1.435
- PSA: 27.69
- LogP: 8.40350
Tris(3,5-dimethylheptan-4-yl) Borate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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